1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one

• IUPAC Name: (Z)-1-(1,3-benzodioxol-5-yl)-3-(4-ethoxyanilino)prop-2-en-1-one
• InChI: InChI=1S/C18H17NO4/c1-2-21-15-6-4-14(5-7-15)19-10-9-16(20)13-3-8-17-18(11-13)23-12-22-17/h3-11,19H,2,12H2,1H3/b10-9-
• InChI Key: NRDYTMHBBUJWEB-KTKRTIGZSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC=CC(=O)C2=CC3=C(C=C2)OCO3
• Isomeric SMILES: CCOC1=CC=C(C=C1)N/C=C\C(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol

Description

1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one, also known as BMDP, is a synthetic cathinone that has gained interest in the scientific community due to its potential therapeutic applications. BMDP belongs to the phenylpropylamine class of compounds, which are known to have stimulant and psychoactive effects.

Mechanism of Action

1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one acts as a monoamine transporter inhibitor, which means it blocks the reuptake of dopamine, serotonin, and norepinephrine. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, resulting in increased neurotransmission. 1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one also has affinity for the sigma-1 receptor, which has been implicated in the modulation of mood and anxiety.
Biochemical and Physiological Effects:
1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one has been shown to increase locomotor activity and induce hyperthermia in animal studies. 1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one has also been shown to increase dopamine and serotonin release in the brain, which may contribute to its potential therapeutic effects. 1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one has been shown to have a longer duration of action compared to other cathinones, which may make it a more attractive candidate for therapeutic use.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one in lab experiments is its potential therapeutic applications, which may lead to the development of new treatments for neurological disorders. However, one limitation is the potential for abuse of 1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one, which may make it difficult to obtain funding for research. Additionally, the long duration of action of 1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one may make it difficult to study in animal models.

Future Directions

Future research on 1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one should focus on its potential therapeutic applications, including its use as a treatment for Parkinson's disease, depression, and drug addiction. Additionally, research should be conducted to better understand the mechanism of action of 1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one and its effects on neurotransmitter release. Further studies should also be conducted to determine the safety and efficacy of 1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one in humans. Finally, efforts should be made to develop new synthetic methods for 1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one that are more efficient and cost-effective.

Scientific Research Applications

1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one has been studied for its potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and depression. 1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one has been shown to increase the release of dopamine and serotonin in the brain, which are neurotransmitters that play a role in mood regulation and motor function. 1-(1,3-benzodioxol-5-yl)-3-[(4-ethoxyphenyl)amino]-2-propen-1-one has also been studied for its potential use as a cognitive enhancer and as a treatment for drug addiction.